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Introduction

Triuranium octoxide (U308) is a stable and widely used chemical form of uranium, making it an
ideal matrix for Certified Reference Materials (CRMs). U308 CRMs are indispensable tools for
laboratories involved in the analysis of uranium-bearing materials, ensuring the accuracy,
reliability, and comparability of analytical results. These reference materials are utilized for a
variety of critical applications, including the calibration of analytical instruments, validation of
measurement methods, and for quality control purposes. This application note provides a
comprehensive overview of the use of U308 as a CRM for both elemental and isotopic uranium
analysis, complete with detailed protocols and data.

Certified Reference Materials Overview

Several national and international bodies, including the New Brunswick Laboratory (NBL) and
the National Institute of Standards and Technology (NIST), have produced a range of U308
CRMs. These standards are certified for various parameters, including the mass fraction of
uranium, isotopic composition, and the concentration of trace element impurities.

U308 CRMs for Impurity Analysis

CRMs such as NBL CRM 124 and C123 are specifically designed for determining the impurity
content in uranium materials.[1][2] These standards consist of a high-purity U308 matrix to
which a suite of elements has been added at various, well-characterized concentration levels.
[1][2] The preparation of these materials involves adding the impurity elements in a solution
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form to the U308 powder, followed by a rigorous process of mixing, drying, igniting, milling, and
blending to ensure homogeneity.[1][2]

U308 CRMs for Isotopic Analysis

For isotopic analysis, CRMs like NBL CRM U150, U0002, and C129A, as well as NIST SRM
969, are available.[3][4][5][6] These materials consist of highly purified U308 with certified
iIsotopic compositions.[3][6][7] They are primarily intended for the calibration of mass
spectrometers and for the determination of mass discrimination effects during isotopic
measurements.[3][6]

Quantitative Data Summary

The certified values for various U308 CRMs are summarized in the tables below. These values
are traceable to the International System of Units (SI).

Table 1: Example of Certified Impurity Concentrations in NBL CRM 124 Series (ug/g U)
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CRM 124- CRM 124-
1 2

Element

CRM 124-
3

CRM 124-
4

CRM 124- CRM 124-
5 6

Aluminum
(Al)

400 200

100

50

25 10

Boron (B) 8 4

0.5 0.2

Cadmium
(Cd)

0.5

0.25 0.1

Iron (Fe) 500 250

125

60

30 15

Silicon (Si) 800 400

200

100

50 25

Note:
Values are
illustrative
based on
the series
design.
Refer to
the specific
certificate
of analysis
for certified
values and
uncertainti

es.

Table 2: Certified Isotopic Composition of Select U308 CRMs (Atom Percent)
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Isotope CRM U0002[3] CRM U150[6] C129A[5]
0.0052962 +

234U 0.00016 + 0.00001 0.0993 + 0.0002
0.0000038

235U 0.01755 £ 0.00005 15.307 £ 0.015 0.72087 + 0.00039
0.0000097

236U <0.00001 0.0660 + 0.0002
0.0000012

238U 99.9823 + 0.0001 84.528 + 0.015 99.27382 + 0.00039

Note: Uncertainties
represent the 95%

confidence interval.

Experimental Protocols

The following protocols provide a general framework for the use of U308 CRMs in a laboratory

setting. It is essential to consult the specific certificate of analysis for each CRM for detailed

instructions and recommendations.

Protocol 1: Sample Handling and Preparation

» Drying: Before use, it is recommended to dry the U308 material to ensure it is free of

moisture, which can affect mass measurements. A common procedure is to dry the material

at 110°C for one hour.[1][2] For some assay and isotopic standards like C129A, a specific

ignition procedure is required, such as heating in a muffle furnace at 800°C for one hour and

cooling in a desiccator.[5]

o Sample Weighing: Use a calibrated analytical balance to accurately weigh the required

amount of the CRM. A minimum sample size of 1 g is often recommended to ensure

homogeneity, particularly for impurity analysis.[1]

Protocol 2: Dissolution of U308

o Place the accurately weighed U308 sample into a clean beaker or digestion vessel.
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e Add a sufficient volume of concentrated nitric acid (e.g., 8M HNO3) to completely cover the
powder. For certification analysis, U308 is typically dissolved in nitric acid (1+1).[8]

o Gently heat the mixture on a hot plate at a low to medium temperature (e.g., 80-100°C) to
facilitate dissolution. Avoid boiling to prevent loss of sample.

e Once the U308 is completely dissolved, a clear, yellowish-green solution should be
obtained.

 Allow the solution to cool to room temperature.
e Quantitatively transfer the dissolved sample to a volumetric flask of appropriate size.

 Dilute the solution to the mark with deionized water or a dilute acid matrix (e.g., 2% HNO3)
to achieve the desired uranium concentration for analysis.[9]

Protocol 3: Uranium Analysis by Inductively Coupled
Plasma Mass Spectrometry (ICP-MS)

 Instrument Calibration: Calibrate the ICP-MS instrument using a series of uranium standard
solutions prepared from a high-purity uranium source, bracketing the expected concentration
of the CRM sample.

e Analysis of CRM: Aspirate the diluted U308 CRM solution into the ICP-MS.

o Data Acquisition: Measure the ion intensities for the uranium isotopes of interest (e.g., 234U,
235U, 236U, 238U) and/or any impurity elements being determined.

» Data Processing: Calculate the uranium concentration and/or isotopic ratios based on the
calibration curve. For impurity analysis, the concentration of trace elements is determined.

 Verification: The results obtained for the U308 CRM should fall within the uncertainty range
of the certified values provided in the certificate of analysis.

Workflow and Logical Relationships

The following diagram illustrates the typical workflow for using a U308 Certified Reference
Material in a laboratory for uranium analysis.
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Caption: Workflow for Uranium Analysis using a U308 CRM.
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Conclusion

U308 Certified Reference Materials are fundamental for achieving high-quality and reliable
data in the analysis of uranium. By following standardized protocols for handling, preparation,
and analysis, laboratories can effectively use these CRMs to ensure their measurement results
are accurate and traceable. The availability of a range of U308 CRMs for both impurity and
isotopic analysis caters to the diverse needs of the nuclear, environmental, and research
sectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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